Cas no 802905-01-7 (ethyl 2-(4-acetamido-2-methyl-1H-indol-1-yl)acetate)

• Product name: ethyl 2-(4-acetamido-2-methyl-1H-indol-1-yl)acetate
• CAS No: 802905-01-7
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 2146348
• PubChem ID: 59431286

ethyl 2-(4-acetamido-2-methyl-1H-indol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-acetamido-2-methyl-1H-indol-1-yl)acetate
• DB-319317
• VYDINPVJZJGDHQ-UHFFFAOYSA-N
• (4-acetylamino-2-methyl-1H-indol-1-yl)-acetic acid, ethyl ester
• ethyl(4-acetylamino-2-methyl-1H-indol-1-yl)acetate
• (4-acetylamino-2-methyl-indol-1-yl)-acetic acid ethyl ester
• SCHEMBL1757820
• 4-(acetylamino)-2-methyl-1H-indole-1-acetic acid, ethyl ester
• 802905-01-7

• Inchi： InChI=1S/C15H18N2O3/c1-4-20-15(19)9-17-10(2)8-12-13(16-11(3)18)6-5-7-14(12)17/h5-8H,4,9H2,1-3H3,(H,16,18)
• InChI Key： VYDINPVJZJGDHQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 274.13174244Da
• Monoisotopic Mass: 274.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3Ų
• XLogP3: 2